Cas no 1803673-55-3 (2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxaldehyde)

• Product Name: 2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxaldehyde
• CAS No: 1803673-55-3
• MF: C₇H₅F₂IN₂O
• MW: 298.028680562973
• CID: 4854424
• Update Time: 2025-06-08

2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxaldehyde

• Inchi： 1S/C7H5F2IN2O/c8-6(9)5-4(10)1-3(2-13)12-7(5)11/h1-2,6H,(H2,11,12)
• InChI Key： BALPBSSLOJAXFP-UHFFFAOYSA-N
• SMILES： IC1C=C(C=O)N=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.6
• Topological Polar Surface Area: 56

Additional information on 2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxaldehyde

Introduction to 2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxaldehyde (CAS No. 1803673-55-3)

2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxaldehyde, with the CAS number 1803673-55-3, is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a difluoromethyl moiety, an iodine substituent, and a pyridine ring with a carboxaldehyde functional group. These structural elements endow the compound with a range of potential biological activities and applications.

The synthesis of 2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxaldehyde has been extensively studied in recent years, with several efficient and scalable methods reported in the literature. One notable synthetic route involves the reaction of 4-iodo-2,6-dichloropyridine with difluoromethylamine to form the difluoromethylated intermediate, followed by nucleophilic substitution with ammonia to introduce the amino group. The final step involves the formation of the carboxaldehyde group through a formylation reaction. This synthetic pathway not only provides high yields but also allows for easy modification and functionalization, making it an attractive starting material for further derivatization.

In terms of its biological properties, 2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxaldehyde has shown promising activity in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in key metabolic pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are crucial targets in cancer therapy. Additionally, the compound has shown anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines and enzymes.

The unique combination of functional groups in 2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxaldehyde also makes it a valuable tool for chemical biology research. The presence of the carboxaldehyde group allows for easy conjugation with biomolecules such as proteins and nucleic acids, facilitating the study of protein-protein interactions and other cellular processes. Moreover, the iodine substituent can be utilized for radiolabeling studies, enabling researchers to track the compound's distribution and metabolism in vivo.

In the context of drug discovery, 2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxaldehyde serves as a lead compound for the development of novel therapeutic agents. Its structural flexibility and diverse biological activities make it an ideal candidate for optimization through structure-activity relationship (SAR) studies. By systematically modifying various substituents on the pyridine ring or introducing additional functional groups, researchers can fine-tune the compound's pharmacological properties to achieve desired therapeutic effects while minimizing potential side effects.

The safety profile of 2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxaldehyde has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity (NCE), thorough safety evaluations are necessary to ensure its safe use in clinical settings.

In conclusion, 2-Amino-3-(difluoromethyl)-4-iodopyridine-6-carboxaldehyde (CAS No. 1803673-55-3) is a multifaceted compound with significant potential in both research and pharmaceutical applications. Its unique structural features and diverse biological activities make it an exciting target for further investigation and development. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.